Tantalum

Specification

• Description: Tantalum dust is a black odorless powder. mp: 2996 °C, bp: approx. 5250 °C. Density: 16.65 g/cm3. Insoluble in water. Tantalum oxide dust is a white, microcrystalline powder mp: 1800 °C. Density: 7.6 g/cm3. Insoluble in water. The mixture is listed as a toxic inhalation hazard by OSHA.; Tantalum atom is a vanadium group element atom.; Tantalum has been investigated for the treatment and prevention of Osteoarthritis, Knee Osteoarthritis, Intraoperative Bleeding, and Adolescent Idiopathic Scoliosis.; tantalum is a mineral.; A rare metallic element, atomic number 73, atomic weight 180.948, symbol Ta. It is a noncorrosive and malleable metal that has been used for plates or disks to replace cranial defects, for wire sutures, and for making prosthetic devices.; See also: Tantalum carbide (active moiety of) ... View More ...
• CAS No.: 13981-95-8
• Molecular Formula: H5Ta
• Molecular Weight: 185.988 g/mol
• IUPAC Name: hydride;tantalum(5+)
• Standard InChI: InChI=1S/Ta.5H/q+5;5*-1
• Standard InChI Key: IXLUAASAZOAMKH-UHFFFAOYSA-N
• SMILES: [Ta]
• Canonical SMILES: [H-].[H-].[H-].[H-].[H-].[Ta+5]
• Boiling Point: 9797 °F at 760 mmHg (NIOSH, 2024); 5429 °C; 5425 °C; 9797 °F
• Colorform: Silvery gray metal, body-centered cubic crystal structure; CUBIC OR POWDER; Gray, very hard, malleable, ductile metal; Black powder; steel-blue-colored metal when unpolished, nearly platinum white when polished; Metal: Steel-blue to gray solid or black powder.
• Flash Point: >250 °C
• Melting Point: 5425 °F (NIOSH, 2024); 2996 °C; 5425 °F